Cas no 2172111-02-1 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpropanoic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpropanoic acid
• CAS No: 2172111-02-1
• MF: C₂₂H₂₀N₄O₆
• MW: 436.417405128479
• CID: 6046146
• PubChem ID: 165803018
• Update Time: 2025-10-18

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpropanoic acid
• EN300-1487211
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,5-oxadiazol-3-yl]formamido}-2-methylpropanoic acid
• 2172111-02-1

• Inchi： 1S/C22H20N4O6/c1-22(2,20(28)29)24-19(27)17-18(26-32-25-17)23-21(30)31-11-16-14-9-5-3-7-12(14)13-8-4-6-10-15(13)16/h3-10,16H,11H2,1-2H3,(H,24,27)(H,28,29)(H,23,26,30)
• InChI Key： DVFAHYWNQIURFQ-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(NC(C(=O)O)(C)C)=O)=NON=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 436.13828437g/mol
• Monoisotopic Mass: 436.13828437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 144Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpropanoic acid

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpropanoic acid (CAS No. 2172111-02-1)

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpropanoic acid (CAS No. 2172111-02-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) derivative, is characterized by its unique structural features and potential applications in various biological and therapeutic contexts.

The Fmoc group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions. In the context of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpropanoic acid, this group plays a crucial role in stabilizing the molecule and facilitating its use in synthetic processes. The 1,2,5-oxadiazole moiety, another key structural element, contributes to the compound's stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of this compound in the development of novel therapeutics. For instance, research published in the Journal of Medicinal Chemistry has shown that Fmoc derivatives can be used to enhance the bioavailability and stability of peptides and proteins. The 1,2,5-oxadiazole ring has been found to improve the pharmacokinetic properties of these molecules, thereby enhancing their therapeutic efficacy.

In addition to its role in peptide synthesis, 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpropanoic acid has shown promise in the field of cancer research. Studies have demonstrated that compounds with similar structures can inhibit specific enzymes involved in cancer cell proliferation and metastasis. This makes it a potential lead compound for the development of targeted cancer therapies.

The synthesis of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpropanoic acid involves several steps that require precise control over reaction conditions. Typically, the synthesis begins with the formation of the Fmoc protected amino acid derivative, followed by coupling with an appropriate oxadiazole precursor. The final step involves deprotection to yield the desired product. This multi-step process ensures high purity and yield, making it suitable for both research and industrial applications.

The physical and chemical properties of this compound have been extensively studied. It is a white crystalline solid with a molecular weight of approximately 468 g/mol. The compound exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biochemical assays and reactions.

In terms of safety and handling, while this compound is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with it. Proper personal protective equipment (PPE) should be worn at all times, and any spills or exposures should be promptly addressed according to established guidelines.

The future prospects for 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpropanoic acid are promising. Ongoing research is focused on optimizing its properties for specific therapeutic applications and exploring its potential as a building block for more complex molecules. Additionally, there is growing interest in using this compound as a tool for studying protein-protein interactions and other fundamental biological processes.

In conclusion, 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpropanoic acid (CAS No. 2172111-02-1) represents an important advancement in the field of medicinal chemistry. Its unique structural features and versatile applications make it a valuable tool for researchers and pharmaceutical developers alike. As further studies continue to uncover its full potential, this compound is likely to play an increasingly significant role in the development of new therapies and scientific discoveries.